Cas no 1599213-97-4 (1H-Pyrazole-5-methanol, α-(2-amino-1-methylethyl)-1-ethyl-)

• Product Name: 1H-Pyrazole-5-methanol, α-(2-amino-1-methylethyl)-1-ethyl-
• CAS No: 1599213-97-4
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5282986
• Update Time: 2025-07-22

1H-Pyrazole-5-methanol, α-(2-amino-1-methylethyl)-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-methanol, α-(2-amino-1-methylethyl)-1-ethyl-

• Inchi： 1S/C9H17N3O/c1-3-12-8(4-5-11-12)9(13)7(2)6-10/h4-5,7,9,13H,3,6,10H2,1-2H3
• InChI Key： CEIBSAMMIXIFLL-UHFFFAOYSA-N
• SMILES： N1(CC)C(C(C(C)CN)O)=CC=N1

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 344.4±32.0 °C(Predicted)
• pka: 14.05±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1H-Pyrazole-5-methanol, α-(2-amino-1-methylethyl)-1-ethyl-

Introduction to 1H-Pyrazole-5-methanol, α-(2-amino-1-methylethyl)-1-ethyl- (CAS No. 1599213-97-4)

The compound 1H-Pyrazole-5-methanol, α-(2-amino-1-methylethyl)-1-ethyl- (CAS No. 1599213-97-4) is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the pyrazole class of heterocycles, which are known for their broad spectrum of biological activities and utility in drug design. The presence of multiple functional groups, including a hydroxymethyl group at the 5-position of the pyrazole ring and an ethyl group at the α-position, along with an isobutylamino substituent, makes this molecule a promising candidate for further exploration in medicinal chemistry.

Pyrazole derivatives have been extensively studied for their potential applications in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer agents. The structural motif of pyrazole provides a versatile scaffold that can be modified to enhance binding affinity and selectivity towards biological targets. In particular, the hydroxymethyl group at the 5-position of the pyrazole ring introduces a site for hydrogen bonding interactions, which can be crucial for optimizing pharmacokinetic properties. Additionally, the isobutylamino group at the α-position adds steric bulk and potential for favorable interactions with protein targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies have shown that the α-(2-amino-1-methylethyl)-1-ethyl substituent can effectively modulate the electronic properties of the pyrazole core, enhancing its ability to interact with enzymes and receptors. This has led to the development of novel derivatives with improved pharmacological profiles.

In vitro studies have demonstrated that 1H-Pyrazole-5-methanol, α-(2-amino-1-methylethyl)-1-ethyl- exhibits promising bioactivity against several target proteins implicated in human diseases. For instance, preliminary assays suggest that this compound may inhibit the activity of certain kinases involved in cancer progression. The hydroxymethyl group has been identified as a key interaction point with these kinases, contributing to its inhibitory effects. Furthermore, the isobutylamino substituent appears to stabilize the binding conformation by forming favorable hydrophobic interactions.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. The use of chiral auxiliaries or catalysts has allowed for the preparation of enantiomerically pure forms, which is critical for evaluating stereochemical specificity in biological assays.

Current research efforts are focused on exploring the pharmacological potential of this compound by conducting detailed pharmacokinetic and toxicological studies. The hydroxymethyl group at the 5-position offers opportunities for further derivatization to improve solubility and metabolic stability. Additionally, modifications to the isobutylamino substituent may enhance selectivity against off-target proteins, reducing potential side effects.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel lead compounds like 1H-Pyrazole-5-methanol, α-(2-amino-1-methylethyl)-1-ethyl-. Predictive models have been developed to assess molecular descriptors associated with bioactivity, allowing researchers to prioritize compounds for experimental validation. These computational tools have also been used to predict ADME (Absorption, Distribution, Metabolism, and Excretion) properties, aiding in the design of more effective drug candidates.

The role of CAS No. 1599213-97-4 as a reference identifier ensures consistency in scientific literature and databases. This standardized nomenclature facilitates accurate retrieval and comparison of experimental data across different studies. Researchers often rely on such identifiers when publishing results or when seeking materials from chemical suppliers.

Future directions in this area include exploring structure-activity relationships (SAR) to optimize potency and selectivity further. Additionally, investigating synthetic pathways that minimize environmental impact is becoming increasingly important in modern drug development. Green chemistry principles are being applied to develop more sustainable synthetic routes for complex molecules like this pyrazole derivative.

The versatility of 1H-Pyrazole-5-methanol, α-(2-amino-1-methylethyl)-1-ethyl- as a pharmacophore underscores its significance in medicinal chemistry research. Its unique combination of functional groups provides a rich framework for designing next-generation therapeutics targeting various diseases. As computational tools continue to evolve and synthetic methodologies advance, compounds like this are expected to play a crucial role in addressing unmet medical needs.